Cas no 28128-40-7 (2-Amino-6-hydroxy-8-mercaptopurine)

• Product Name: 2-Amino-6-hydroxy-8-mercaptopurine
• CAS No: 28128-40-7
• MF: C₅H₅N₅OS
• MW: 183.191097974777
• CID: 88754
• PubChem ID: 135423614
• Update Time: 2025-10-30

2-Amino-6-hydroxy-8-mercaptopurine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-hydroxy-8-mercaptopurine
• (2S,3S,5R,6R)-5,6-BIS(AZIDOMETHYL)-2,3-DIMETHOXY-2,3-DIMETHYL-1,4-DIOXANE
• 2-AMino-6-hydroxy-8-Mercaptopurine 5GR
• 2-AMINO-6-HYDROXY-8-THIOPURINE
• 8-MERCAPTOGUANINE
• 8-THIOGUANINE
• NCGC00161968-01
• CCG-45192
• 2-Amino-8-mercapto-1,9-dihydro-purin-6-one
• 2-Amino-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one
• Z1198147829
• AKOS027320780
• 2-amino-6-oxy-8-thiopurine
• 6H-PURIN-6-ONE,2-AMINO-1,7,8,9-TETRAHYDRO-8-THIOXO-
• 28128-40-7
• NSC-29188
• 2-amino-8-sulfanylidene-7,9-dihydro-1H-purin-6-one
• B55
• 6324-72-7
• BDBM50181897
• HMS1667K04
• MFCD00075623
• 2-amino-8-mercapto-1H-purin-6(9H)-one
• Oxirane,2-[[2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)-1-(trifluoromethyl)ethoxy]methyl]-
• 2-Amino-8-Sulfanyl-1,9-Dihydro-6h-Purin-6-One
• BDBM50108009
• Oprea1_703445
• 2-amino-8-mercapto-1,9-dihydro-6H-purin-6-one
• FT-0611207
• NS00035397
• JHEKNTQSGTVPAO-UHFFFAOYSA-N
• 2-AMINO-8-SULFANYL-7H-PURIN-6-OL
• FT-0661842
• E78564
• BS-51664
• 2-Amino-8-mercapto-7H-purin-6-ol
• 2-Amino-1,7,8,9-tetrahydro-2-thioxo-6H-purin-6-one
• CHEMBL178006
• 2-amino-8-mercapto-9H-purin-6-ol
• AKOS024306764
• NSC29188
• 2-Amino-8-mercapto-1H-purin-6(7H)-one
• SR-01000634975-1
• Q27458232
• EN300-2596716
• W-203352
• 2-Amino-8-thioxo-8,9-dihydro-1H-purin-6(7H)-one
• SCHEMBL94822
• AKOS006229987
• DTXSID50212631
• NSC 29188
• EINECS 228-686-9
• 2-amino-8-sulfanyl-3,7-dihydropurin-6-one
• 6H-Purin-6-one, 2-amino-1,7,8,9-tetrahydro-8-thioxo-
• 2-amino-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
• DB-047344

• Inchi： 1S/C5H5N5OS/c6-4-8-2-1(3(11)10-4)7-5(12)9-2/h(H5,6,7,8,9,10,11,12)
• InChI Key： JHEKNTQSGTVPAO-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C(NC(N)=N2)=O)N1
• BRN： 982327

Computed Properties

• Exact Mass: 183.02100
• Monoisotopic Mass: 183.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 43
• XLogP3: -1.6
• Topological Polar Surface Area: 124A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.548 (estimate)
• Melting Point: 300 °C
• Boiling Point: 335.8ºC at 760 mmHg
• Flash Point: 156.9ºC
• Refractive Index: 1.6000 (estimate)
• PSA: 139.51000
• LogP: 0.51060
• Solubility: water

2-Amino-6-hydroxy-8-mercaptopurine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Amino-6-hydroxy-8-mercaptopurine

Comprehensive Overview of 2-Amino-6-hydroxy-8-mercaptopurine (CAS No. 28128-40-7): Properties, Applications, and Research Insights

2-Amino-6-hydroxy-8-mercaptopurine (CAS No. 28128-40-7), a derivative of purine, is a biologically active compound with significant relevance in pharmaceutical and biochemical research. Its unique molecular structure, featuring amino, hydroxy, and mercapto functional groups, enables diverse interactions in enzymatic and metabolic pathways. This compound has garnered attention for its potential applications in drug development, cancer research, and immunomodulation, aligning with current trends in precision medicine and targeted therapies.

In recent years, the scientific community has increasingly explored purine analogs like 2-Amino-6-hydroxy-8-mercaptopurine due to their role in modulating cellular processes. Researchers are particularly interested in its antioxidant properties and its ability to influence nucleotide metabolism, which are critical in addressing oxidative stress-related diseases. The compound’s CAS No. 28128-40-7 is frequently cited in academic literature, reflecting its importance in biochemical assays and high-throughput screening.

The synthesis and characterization of 2-Amino-6-hydroxy-8-mercaptopurine involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and reproducibility for research purposes. Its solubility in polar solvents like DMSO and water makes it suitable for in vitro studies, while its stability under controlled conditions supports long-term experimentation. These attributes are vital for researchers investigating enzyme inhibition or signal transduction pathways.

From an industrial perspective, 2-Amino-6-hydroxy-8-mercaptopurine is valued for its potential in pharmaceutical intermediates and bioconjugation. Companies specializing in custom synthesis often highlight this compound for its versatility in creating novel therapeutic agents. Additionally, its compatibility with click chemistry and cross-coupling reactions expands its utility in drug discovery pipelines, addressing the growing demand for small-molecule inhibitors.

Environmental and safety considerations are also paramount when handling 2-Amino-6-hydroxy-8-mercaptopurine. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on green chemistry and sustainable research methodologies, which are frequently searched topics in scientific forums.

In conclusion, 2-Amino-6-hydroxy-8-mercaptopurine (CAS No. 28128-40-7) represents a multifaceted compound with broad applications in life sciences and material chemistry. Its integration into cutting-edge research underscores its importance in addressing contemporary challenges in healthcare and biotechnology. As interest in personalized medicine and molecular diagnostics grows, this compound is poised to remain a focal point in scientific innovation.